Cas no 2171646-73-2 (3'-pentyl-4-azaspirobicyclo2.2.2octane-2,2'-morpholine)

• Product Name: 3'-pentyl-4-azaspirobicyclo2.2.2octane-2,2'-morpholine
• CAS No: 2171646-73-2
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 6215664
• PubChem ID: 165748626
• Update Time: 2025-07-30

3'-pentyl-4-azaspirobicyclo2.2.2octane-2,2'-morpholine Chemical and Physical Properties

Names and Identifiers

• 3'-pentyl-4-azaspirobicyclo2.2.2octane-2,2'-morpholine
• 2171646-73-2
• 3'-pentyl-4-azaspiro[bicyclo[2.2.2]octane-2,2'-morpholine]
• EN300-1641303

• Inchi： 1S/C15H28N2O/c1-2-3-4-5-14-15(18-11-8-16-14)12-17-9-6-13(15)7-10-17/h13-14,16H,2-12H2,1H3
• InChI Key： IBRQMEDKIOQTNW-UHFFFAOYSA-N
• SMILES： O1CCNC(CCCCC)C21CN1CCC2CC1

Computed Properties

• Exact Mass: 252.220163521g/mol
• Monoisotopic Mass: 252.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 3'-pentyl-4-azaspirobicyclo2.2.2octane-2,2'-morpholine

Exploring the Unique Properties and Applications of 3'-Pentyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine (CAS No. 2171646-73-2)

The compound 3'-pentyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine (CAS No. 2171646-73-2) represents an intriguing class of spirocyclic compounds that has garnered significant attention in recent years due to its unique structural features and potential applications. As researchers continue to explore novel heterocyclic compounds for various scientific and industrial purposes, this particular molecule stands out for its distinctive bicyclic structure incorporating both azaspiro and morpholine moieties.

From a chemical perspective, the 3'-pentyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine structure combines the rigidity of a spiro system with the flexibility of a pentyl side chain, creating interesting possibilities for molecular interactions. The spiro center at position 2 connects two distinct ring systems: a 4-azaspirobicyclo[2.2.2]octane core and a morpholine ring. This architectural complexity makes it a subject of interest in medicinal chemistry research, particularly in the design of compounds with specific biological activities.

Recent trends in pharmaceutical research have shown growing interest in spirocyclic compounds like 3'-pentyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine, as they often exhibit improved metabolic stability and selectivity compared to their non-cyclic counterparts. The presence of both nitrogen atoms in the structure (in the azaspiro and morpholine components) provides potential hydrogen bonding sites that could be valuable in drug design applications. Researchers investigating CNS-active compounds have particularly noted the potential of such structures due to their ability to cross the blood-brain barrier.

The synthesis of 3'-pentyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine typically involves multi-step organic transformations, often starting from readily available bicyclic precursors. The pentyl side chain at the 3' position can be introduced through various alkylation strategies, while the spiro junction is usually established through ring-closing reactions. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting current priorities in sustainable chemical synthesis.

Beyond pharmaceutical applications, 3'-pentyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine has shown promise in materials science. Its rigid yet functionalized structure makes it a potential candidate for developing novel organic electronic materials or as a building block for supramolecular architectures. The compound's stability and unique three-dimensional shape could contribute to the development of advanced materials with specific optical or electronic properties.

From a commercial perspective, the demand for specialized heterocyclic compounds like 3'-pentyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine has been steadily increasing. Chemical suppliers and research organizations frequently search for such compounds under various names including spirocyclic morpholine derivatives or azaspirobicyclo octane compounds. The CAS number 2171646-73-2 serves as a unique identifier that helps researchers locate this specific compound among the vast array of available chemicals.

Quality control and characterization of 3'-pentyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine typically involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy is essential for confirming the spiro structure, while mass spectrometry provides molecular weight confirmation. High-performance liquid chromatography (HPLC) is commonly employed to ensure purity, especially for research-grade material. These analytical procedures align with current good manufacturing practices (cGMP) when the compound is intended for pharmaceutical applications.

Storage and handling of 3'-pentyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place, protected from light and moisture. The compound's stability profile makes it suitable for long-term storage when proper conditions are maintained, an important consideration for research institutions and chemical suppliers.

The future research directions for 3'-pentyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine may include exploration of its potential in catalysis or as a ligand in metal-organic frameworks (MOFs). The compound's structural features could make it valuable in asymmetric synthesis or as a chiral auxiliary. Additionally, modifications to the pentyl side chain or the morpholine ring could lead to new derivatives with tailored properties for specific applications.

For researchers interested in obtaining 3'-pentyl-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine (CAS No. 2171646-73-2), several specialty chemical suppliers offer the compound in various quantities and purity grades. The pricing typically reflects the complexity of synthesis and purification processes required for this spirocyclic compound. Custom synthesis services are also available for those requiring specific isotopic labeling or structural modifications of this interesting molecular scaffold.